5,6-Dihydroxy-4-(2-methylbutanoyl)-2,6-bis(3-methylbut-2-en-1-yl)cyclohex-4-ene-1,3-dione
5,6-Dihydroxy-4-(2-methylbutanoyl)-2,6-bis(3-methylbut-2-en-1-yl)cyclohex-4-ene-1,3-dione
Adhumulone is primarily of importance to the production of beer.
Brand Name:
Vulcanchem
CAS No.:
28374-89-2
VCID:
VC0517258
InChI:
InChI=1S/C21H30O5/c1-7-14(6)17(22)16-18(23)15(9-8-12(2)3)19(24)21(26,20(16)25)11-10-13(4)5/h8,10,14-15,25-26H,7,9,11H2,1-6H3
SMILES:
CCC(C)C(=O)C1=C(C(C(=O)C(C1=O)CC=C(C)C)(CC=C(C)C)O)O
Molecular Formula:
C21H30O5
Molecular Weight:
362.5 g/mol
5,6-Dihydroxy-4-(2-methylbutanoyl)-2,6-bis(3-methylbut-2-en-1-yl)cyclohex-4-ene-1,3-dione
CAS No.: 28374-89-2
Inhibitors
VCID: VC0517258
Molecular Formula: C21H30O5
Molecular Weight: 362.5 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 28374-89-2 |
---|---|
Product Name | 5,6-Dihydroxy-4-(2-methylbutanoyl)-2,6-bis(3-methylbut-2-en-1-yl)cyclohex-4-ene-1,3-dione |
Molecular Formula | C21H30O5 |
Molecular Weight | 362.5 g/mol |
IUPAC Name | 5,6-dihydroxy-4-(2-methylbutanoyl)-2,6-bis(3-methylbut-2-enyl)cyclohex-4-ene-1,3-dione |
Standard InChI | InChI=1S/C21H30O5/c1-7-14(6)17(22)16-18(23)15(9-8-12(2)3)19(24)21(26,20(16)25)11-10-13(4)5/h8,10,14-15,25-26H,7,9,11H2,1-6H3 |
Standard InChIKey | VISQWZWNDCYFMY-UHFFFAOYSA-N |
SMILES | CCC(C)C(=O)C1=C(C(C(=O)C(C1=O)CC=C(C)C)(CC=C(C)C)O)O |
Canonical SMILES | CCC(C)C(=O)C1=C(C(C(=O)C(C1=O)CC=C(C)C)(CC=C(C)C)O)O |
Appearance | Solid powder |
Description | Adhumulone is primarily of importance to the production of beer. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | Adhumulone; |
Reference | 1: Kao TH, Wu GY. Simultaneous determination of prenylflavonoid and hop bitter acid in beer lee by HPLC-DAD-MS. Food Chem. 2013 Nov 15;141(2):1218-26. doi: 10.1016/j.foodchem.2013.04.032. Epub 2013 Apr 18. PubMed PMID: 23790907. 2: Saugspier M, Dorn C, Czech B, Gehrig M, Heilmann J, Hellerbrand C. Hop bitter acids inhibit tumorigenicity of hepatocellular carcinoma cells in vitro. Oncol Rep. 2012 Oct;28(4):1423-8. doi: 10.3892/or.2012.1925. Epub 2012 Jul 20. PubMed PMID: 22825405. 3: Cai X, Xia L, Sun Y, Li T, Xia M. [Analysis of six acidic components in hops extracts by high performance liquid chromatography]. Se Pu. 2011 Oct;29(10):983-7. Chinese. PubMed PMID: 22268354. 4: Intelmann D, Demmer O, Desmer N, Hofmann T. 18O stable isotope labeling, quantitative model experiments, and molecular dynamics simulation studies on the trans-specific degradation of the bitter tasting iso-alpha-acids of beer. J Agric Food Chem. 2009 Nov 25;57(22):11014-23. doi: 10.1021/jf903000c. PubMed PMID: 19860448. 5: Hecht S, Kammhuber K, Reiner J, Bacher A, Eisenreich W. Biosynthetic experiments with tall plants under field conditions. 18O2 incorporation into humulone from Humulus lupulus. Phytochemistry. 2004 Apr;65(8):1057-60. PubMed PMID: 15110685. 6: Hoek AC, Hermans-Lokkerbol AC, Verpoorte R. An improved NMR method for the quantification of alpha-acids in hops and hop products. Phytochem Anal. 2001 Jan-Feb;12(1):53-7. PubMed PMID: 11704962. |
PubChem Compound | 185635 |
Last Modified | Nov 11 2021 |
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